Cas no 919513-04-5 (Methyl, (tetrahydro-3-thienyl)-)

• Product Name: Methyl, (tetrahydro-3-thienyl)-
• CAS No: 919513-04-5
• MF: C₅H₉S
• MW: 101.189960241318
• CID: 762273
• Update Time: 2024-02-01

Methyl, (tetrahydro-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Methyl, (tetrahydro-3-thienyl)-
• (Tetrahydro-3-thienyl)methyl

• Inchi： 1S/C5H9S/c1-5-2-3-6-4-5/h5H,1-4H2
• InChI Key： VKSOJWWMCYYLPQ-UHFFFAOYSA-N
• SMILES： [CH2]C1CCSC1 |^1:0|

Computed Properties

• Exact Mass: 102.05
• Monoisotopic Mass: 102.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 43.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Density: 0.944
• Boiling Point: 132.5°Cat760mmHg
• Flash Point: 28.1°C
• Refractive Index: 1.49
• PSA: 25.30000
• LogP: 1.75940